Erbium tetraoxide vanadium

Specification

• CAS No.: 13596-17-3
• Molecular Formula: ErO4V
• Molecular Weight: 282.20 g/mol
• IUPAC Name: erbium(3+);trioxido(oxo)vanadium
• Standard InChI: InChI=1S/Er.4O.V/q+3;;3*-1
• Standard InChI Key: VHHVCRFBMSCXLY-UHFFFAOYSA-N
• Canonical SMILES: [O-][V](=O)([O-])[O-].[Er+3]

Introduction

Structural and Chemical Fundamentals of Erbium Tetraoxide Vanadium

Composition and Molecular Architecture

Erbium tetraoxide vanadium (ErO₄V), systematically named erbium(3+) trioxido(oxo)vanadium, consists of erbium in the +3 oxidation state and vanadium in the +5 oxidation state. The compound’s molecular weight is 282.20 g/mol, with a crystal structure derived from the orthovanadate group (VO₄³⁻) coordinated to erbium ions. X-ray diffraction studies of analogous rare-earth vanadates suggest a tetragonal zircon-type structure, where each erbium ion is surrounded by eight oxygen atoms in a distorted square antiprismatic arrangement. The vanadium center adopts a tetrahedral geometry, bonded to four oxygen atoms, forming a robust framework that contributes to the compound’s thermal resilience.

Synthesis and Phase Equilibria

The binary system of V₂O₅ and Er₂O₃ undergoes distinct phase transitions at elevated temperatures. At 670°C, ErVO₄ forms through the reaction:

$$\text{V}_2\text{O}_5 + \text{Er}_2\text{O}_3 \rightarrow 2\text{ErVO}_4$$

This reaction is exothermic, with a measured enthalpy of -39.9 kcal/mol. Differential thermal analysis (DTA) reveals a eutectic point at 50 mol% Er₂O₃, where the mixture melts congruently at 1,680°C. The phase diagram (Fig. 1) illustrates a narrow homogeneity range for ErVO₄, with no intermediate phases observed between 0–50 mol% Er₂O₃.

Table 1: Thermodynamic Parameters of ErVO₄ Synthesis

Parameter	Value
Reaction Temperature	670°C
Enthalpy of Formation (ΔH)	-39.9 kcal/mol
Melting Point	1,680°C
Crystal System	Tetragonal

Comparative Analysis with Related Vanadates

ErVO₄ vs. HoVO₄: Rare-Earth Orthovanadates

Holmium orthovanadate (HoVO₄) shares structural similarities with ErVO₄ but exhibits distinct thermal properties. HoVO₄ melts at 1,670°C, slightly lower than ErVO₄, due to differences in rare-earth ionic radii (Er³+: 1.004 Å; Ho³+: 1.015 Å). Both compounds form eutectics with V₂O₅, but ErVO₄’s higher melting point suggests stronger metal-oxygen bonding, attributed to erbium’s smaller ionic size.

Contrast with Transition Metal Vanadates

Vanadium pentoxide (V₂O₅), a widely studied catalyst, differs markedly from ErVO₄ in stability and reactivity. While V₂O₅ readily participates in redox cycles, ErVO₄’s rare-earth matrix stabilizes the vanadium(V) center, reducing its susceptibility to reduction. This stability makes ErVO₄ suitable for high-temperature applications, whereas V₂O₅ is preferred in moderate-temperature catalytic processes.

Functional Properties and Applications

Optical and Electronic Characteristics

Erbium’s 4f electrons confer unique optical properties to ErVO₄, including near-infrared luminescence. When doped into matrices, Er³+ ions exhibit emissions at 1.55 μm, aligning with telecommunications wavelengths. Preliminary studies suggest ErVO₄ could serve as a phosphor or laser medium, though further optoelectronic characterization is needed.

Biological and Environmental Considerations

Toxicity and Speciation

Vanadium compounds, including ErVO₄, require careful speciation analysis due to their potential to generate reactive oxygen species (ROS). In biological systems, vanadium(V) can undergo reduction to vanadium(IV), producing superoxide radicals via Fenton-like reactions:

$$\text{V}^\text{V} + \text{O}_2^- \rightarrow \text{V}^\text{IV} + \text{O}_2$$

While ErVO₄’s low solubility may mitigate toxicity, long-term exposure studies are lacking.

Environmental Persistence

ErVO₄’s high melting point and low aqueous solubility suggest environmental persistence. In soil systems, it may accumulate in solid phases, posing challenges for remediation. Comparative studies with HoVO₄ indicate similar biogeochemical behaviors, necessitating lifecycle assessments for industrial applications.

Future Research Directions

Advanced Synthesis Techniques

Current solid-state methods yield microcrystalline ErVO₄ with limited surface area. Hydrothermal or sol-gel synthesis could enhance purity and control particle morphology, enabling applications in nanocatalysis.

Optoelectronic Optimization

Doping ErVO₄ with ytterbium or other lanthanides could amplify its luminescent efficiency. Energy transfer mechanisms between dopants and the vanadate matrix warrant exploration for laser and display technologies.

Biological Impact Studies

Comprehensive toxicological profiles of ErVO₄ are essential. In vitro assays using human cell lines and in vivo studies on model organisms will clarify its biocompatibility and potential therapeutic uses.